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Compound of Interest

Compound Name: 3-(Cyclohexyloxy)propan-1-amine

Cat. No.: B092173

This technical guide provides a comprehensive overview of 3-(Cyclohexyloxy)propan-1-
amine, a chemical compound with applications in organic synthesis. The document is intended
for researchers, scientists, and professionals in drug development, offering detailed information
on its chemical properties, experimental protocols, and safety considerations.

Chemical Properties and Data

3-(Cyclohexyloxy)propan-1-amine is a primary amine containing a cyclohexyloxy group. Its
key physicochemical properties are summarized in the table below for easy reference and

comparison.
Property Value
Molecular Formula COH19NO[1][2][3]
Molecular Weight 157.25 g/mol [1][2][3]
CAS Number 16728-63-5[1][2][3]
Boiling Point 72-74 °C at 4.5 Torr[1]
Density 0.9281 g/cm?3[1]
pKa 9.70 £ 0.10 (Predicted)[1]
Flash Point 110.3 °C[4]
Vapor Pressure 0.0218 mmHg at 25 °C[4]
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Below is a 2D representation of the chemical structure of 3-(Cyclohexyloxy)propan-1-amine.

Figure 1: Chemical structure of 3-(Cyclohexyloxy)propan-1-amine.

Experimental Protocols

While specific, detailed experimental protocols for novel reactions involving 3-
(Cyclohexyloxy)propan-1-amine are proprietary or application-dependent, this section
outlines a general synthesis approach and crucial safety and handling procedures based on
available data.

Synthesis

A common synthetic route to produce similar cycloalkyl propanolamines involves a two-step
process.[5] First, an epoxide is formed by reacting a corresponding alcohol (in this case,
cyclohexanol) with epichlorohydrin in the presence of a base and a phase-transfer catalyst.[5]
The resulting epoxide is then reacted with a primary amine to yield the final propanolamine
derivative.[5]

The following diagram illustrates a generalized workflow for the synthesis and purification of a
cycloalkoxy propanamine.
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Figure 2: Generalized workflow for synthesis and purification.
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Safety and Handling

3-(Cyclohexyloxy)propan-1-amine is classified as a hazardous substance. It is harmful if
swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[2]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side-shields, and a full-face respirator if exposure limits

are exceeded.[4]

o Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols. Use
non-sparking tools and prevent fire caused by electrostatic discharge.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials and foodstuff containers.[4]

e First Aid:
o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[4]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[4]

o Eye Contact: Rinse with pure water for at least 15 minutes.[4]

o Ingestion: Rinse mouth with water. Do not induce vomiting.[4] In all cases of exposure,
seek immediate medical attention.[4]

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information specifically detailing the biological
activity or associated signaling pathways of 3-(Cyclohexyloxy)propan-1-amine. However,
related chemical structures, such as 3-[3-(phenalkylamino)cyclohexyl]phenols, have been
investigated as potential p-opioid receptor (MOR) antagonists.[6] These studies involve
evaluating the compounds' ability to inhibit DAMGO-induced GTPYS stimulation in vitro to
determine their antagonist activity.[6]

The logical workflow for investigating the potential biological activity of a novel compound like
3-(Cyclohexyloxy)propan-1-amine would typically follow the steps outlined below.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b092173?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Cyclohexyloxy_propan-1-amine
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.chemicalbook.com/msds/3-cyclohexyloxy-propan-1-amine.pdf
https://www.benchchem.com/product/b092173?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36328777/
https://pubmed.ncbi.nlm.nih.gov/36328777/
https://www.benchchem.com/product/b092173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Screening

Compound Synthesis
and Purification

'

High-Throughput Screening
(e.g., Binding Assays)

'

Hit Identification

In Vitro Validation

Dose-Response Studies

'

Functional Assays
(e.g., GTPYS)

'

Selectivity Profiling

Mechanisin of Action

Signaling Pathway
Analysis

'

In Vivo Model Testing

Lead Compound

Click to download full resolution via product page

Figure 3: Logical workflow for biological activity investigation.
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Further research is required to elucidate the specific biological functions and mechanisms of
action of 3-(Cyclohexyloxy)propan-1-amine. The methodologies used for similar compounds
can serve as a valuable starting point for future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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